Cas no 895472-12-5 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide)
N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide
- N-(4-(4-bromophenyl)thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide
- N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)sulfonylpropanamide
- AKOS024657602
- F2536-1176
- N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide
- 895472-12-5
-
- Inchi: 1S/C18H14BrFN2O3S2/c19-13-3-1-12(2-4-13)16-11-26-18(21-16)22-17(23)9-10-27(24,25)15-7-5-14(20)6-8-15/h1-8,11H,9-10H2,(H,21,22,23)
- InChI Key: JFLKAKMWQULYLD-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CSC(=N1)NC(CCS(C1C=CC(=CC=1)F)(=O)=O)=O
Computed Properties
- Exact Mass: 467.96133g/mol
- Monoisotopic Mass: 467.96133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 113Ų
N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2536-1176-2μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2536-1176-5μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2536-1176-10μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2536-1176-20μmol |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2536-1176-1mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2536-1176-2mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2536-1176-3mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2536-1176-4mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2536-1176-5mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2536-1176-10mg |
N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide |
895472-12-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide
Introduction to N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895472-12-5)
N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 895472-12-5, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key features that make it of particular interest to researchers, including a thiazole core, bromine and fluorine substituents, and a benzenesulfonyl group. These elements contribute to its potential biological activity and make it a valuable subject for detailed study.
The thiazole ring is a heterocyclic compound that is widely recognized for its presence in numerous biologically active molecules. Its stability and ability to interact with biological targets make it an attractive scaffold for medicinal chemistry. In particular, the 1,3-thiazole moiety in N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide is believed to play a crucial role in modulating the compound's pharmacological properties. The presence of the 4-bromophenyl group further enhances its potential by introducing a hydrophobic region that can interact with lipid membranes or specific protein targets.
The 4-fluorobenzenesulfonyl group adds another layer of complexity to the molecule, providing a site for potential interactions with biological receptors or enzymes. Fluorine atoms are known for their ability to influence metabolic stability and binding affinity, making them valuable in drug design. The combination of these structural elements suggests that N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide could exhibit a range of biological activities. This has prompted researchers to investigate its potential applications in various therapeutic areas.
Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The structural features of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide align well with this trend, as it contains multiple sites that can be modified or exploited for therapeutic benefit. For instance, the bromine atom could serve as a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications. Similarly, the thiazole ring and benzenesulfonyl group offer opportunities for interaction with biological targets.
In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Thiazole derivatives have been shown to be effective in this regard due to their ability to disrupt or stabilize PPIs. N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide could potentially be developed into a PPI modulator by targeting specific protein complexes involved in disease pathways. This approach has shown promise in treating conditions such as cancer and inflammatory diseases.
The benzenesulfonyl group in this compound also suggests potential applications in enzyme inhibition. Sulfonyl compounds are well-known for their ability to act as inhibitors of various enzymes, including kinases and proteases. By targeting these enzymes, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide could interfere with signaling pathways that are dysregulated in diseases like cancer and autoimmune disorders. Preliminary studies have indicated that sulfonylated thiazole derivatives can exhibit potent inhibitory activity against such enzymes.
The synthesis of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide presents an interesting challenge due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the bromine and fluorine substituents at desired positions on the thiazole ring. Additionally, modern spectroscopic methods allow researchers to confirm the structure of the compound with high confidence.
The pharmacokinetic properties of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide are also an important consideration in its development as a drug candidate. Studies have shown that thiazole derivatives can exhibit favorable pharmacokinetic profiles when properly designed. The presence of both hydrophobic and hydrophilic regions in this compound suggests that it could be well-absorbed orally and distributed effectively throughout the body. Furthermore, the stability of the thiazole ring under physiological conditions enhances its potential as a drug candidate.
In conclusion, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895472-12-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. The combination of a thiazole core with bromine and fluorine substituents provides multiple sites for interaction with biological targets, while the benzenesulfonyl group offers opportunities for enzyme inhibition. As research continues to uncover new therapeutic applications for multifunctional compounds like this one, N-4-(4-bromophenyl)-1,3-thiazol-2-yllarge number]-ly 3(44fluorbensulfonylepropanamide is poised to play an important role in addressing complex diseases.
895472-12-5 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)